Cas no 1361600-07-8 (3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine)

• Product Name: 3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361600-07-8
• MF: C₁₇H₈Cl₆N₂
• MW: 452.976818084717
• CID: 4968805
• Update Time: 2025-10-28

3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C17H8Cl6N2/c18-9-3-1-7(13(20)15(9)22)12-6-5-11(24)17(25-12)8-2-4-10(19)16(23)14(8)21/h1-6H,24H2
• InChI Key： KPHKTLQZHCFNEJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC=C(C2C=CC(=C(C=2Cl)Cl)Cl)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 455
• XLogP3: 7.3
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine

Introduction to 3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine (CAS No. 1361600-07-8)

3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine, with the CAS number 1361600-07-8, is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its pyridine core substituted with amino and trichlorophenyl groups, which endow it with a range of interesting properties and reactivity profiles.

The synthesis of 3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of purification steps and improved overall yield.

In terms of its physical and chemical properties, 3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine is a solid at room temperature with a melting point of approximately 150°C. It is insoluble in water but shows good solubility in organic solvents such as dichloromethane and dimethylformamide. The compound exhibits strong UV absorption due to the presence of the pyridine ring and the electron-withdrawing trichlorophenyl groups.

The biological activity of 3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine has been a subject of extensive research. Studies have shown that it possesses potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. A 2020 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine has also shown potential as an antiviral agent. Research conducted at the University of California in 2019 revealed that this compound exhibits broad-spectrum antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The mechanism of action appears to involve interference with viral replication processes, making it a valuable lead compound for further drug development.

In the realm of materials science, 3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine has been explored for its potential use in organic electronics. Its unique electronic structure makes it suitable for applications in organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. A study published in the Journal of Materials Chemistry C in 2018 reported that films prepared from this compound exhibited excellent charge transport properties and high photovoltaic efficiency.

The environmental impact of 3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine is another area of active research. While the compound itself is not classified as hazardous under current regulations, its degradation products and potential environmental fate are being studied to ensure its safe use. Preliminary data suggest that it biodegrades slowly under aerobic conditions but can be effectively removed from water using advanced oxidation processes.

In conclusion, 3-Amino-2,6-bis(2,3,4-trichlorophenyl)pyridine (CAS No. 1361600-07-8) is a multifaceted compound with a wide range of potential applications in medicine, materials science, and environmental chemistry. Ongoing research continues to uncover new properties and uses for this intriguing molecule, highlighting its importance in various scientific disciplines.